2-Methyl-4-nitrobenzamide

• IUPAC Name: 2-methyl-4-nitrobenzamide
• InChI: InChI=1S/C8H8N2O3/c1-5-4-6(10(12)13)2-3-7(5)8(9)11/h2-4H,1H3,(H2,9,11)
• InChI Key: PVKLVGVLMCIHII-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)[N+](=O)[O-])C(=O)N
• Molecular Formula: C8H8N2O3
• Molecular Weight: 180.16 g/mol

Description

2-Methyl-4-nitrobenzamide is a chemical compound with the molecular formula C8H8N2O3. It has a molecular weight of 180.16. The compound appears as a pale-yellow to yellow-brown solid.

Molecular Structure Analysis

The molecular structure of 2-Methyl-4-nitrobenzamide consists of a benzamide core with a methyl group at the 2-position and a nitro group at the 4-position. The exact 3D structure and other details are not available in the search results.

Physical And Chemical Properties Analysis

2-Methyl-4-nitrobenzamide is a pale-yellow to yellow-brown solid. Other physical and chemical properties such as melting point, boiling point, solubility, etc., are not available in the search results.

Scientific Research Applications

Electrospray Ionization Mass Spectrometry (ESI-MS) Studies

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Preparation of 4-Nitrobenziminosulfurane

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Eco-Friendly Mechanosynthesis of Bio-Functional Hybrid Compounds

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Synthesis routes and methods

Procedure details

To 2-methyl-4-nitrobenzoic acid suspended in CH2Cl2 under Ar was added DMF then oxalyl chloride. The reaction was stirred at room temperature 1.5 hours then the solvent was evaporated. The residue was dissolved in THF and ammonia gas was bubbled through the reaction for 15 minutes. The solvent was evaporated and the residue partitioned between EtOAc and water. The aqueous layer was extracted with EtOAc. The extracts were dried (MgSO4), filtered and evaporated. Column chromatography (SiO2, 0-100% EtOAc/Hex) gave pure 2-methyl-4-nitrobenzamide (E111).